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Compound of Interest

Compound Name: 3-Methoxybenzyl chloride

Cat. No.: B048006

An In-depth Technical Guide to the Basic Properties of m-Methoxybenzyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

m-Methoxybenzyl chloride, also known as 3-methoxybenzyl chloride or 1-(chloromethyl)-3-
methoxybenzene, is a versatile organic compound widely utilized in organic synthesis and
pharmaceutical applications.[1] Its structure, featuring a chloromethyl group and a methoxy
group on a benzene ring, makes it a valuable intermediate for introducing the m-methoxybenzyl
moiety into various molecules.[1] This guide provides a comprehensive overview of its
fundamental properties, experimental protocols, and applications, tailored for professionals in
research and drug development.

Core Properties of m-Methoxybenzyl Chloride

The fundamental physical and chemical characteristics of m-methoxybenzyl chloride are
summarized below.

Table 1: Physical and Chemical Properties
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Property Value Reference(s)
Molecular Formula CsHoCIO [1]

Molecular Weight 156.61 g/mol [1][2]

CAS Number 824-98-6 [11[2]
Appearance C.:Ieér, colorless to light yellow (3]

liquid

Boiling Point 124 °C at 13 mmHg [1][2]

Density 1.078 g/mL [1]

Refractive Index (n20/D) 1.544 [2]

Purity > 97% (GC) [2]
3-(Chloromethyl)anisole, 1-
Synonyms Chloromethyl-3- [1]

methoxybenzene

Spectroscopic Data

The following table summarizes key spectroscopic data for the characterization of m-
methoxybenzyl chloride.

Table 2: SpectroscopicData

Spectrum Data Reference(s)

o (ppm): 7.23 (M), 6.93 (M),
6.90 (m), 6.83 (m), 4.50 (s, [4]
2H), 3.75 (s, 3H)

1H NMR (in CDCls)

Storage Conditions Store at 2-8°C [2]

1S/C8H9CIO/c1-10-8-4-2-3-
InChl [2]
7(5-8)6-9/h2-5H,6H2,1H3

SMILES COclccec(CClhcl [2]
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Safety and Handling

m-Methoxybenzyl chloride is a corrosive compound that requires careful handling.

Table 3: Safety Information

Hazard Category Description Reference(s)
GHS Pictogram GHSO05 (Corrosion) [2]
Signal Word Danger [2]

H314: Causes severe skin
Hazard Statements [2][5]
burns and eye damage.

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
Precautionary Statements water for several minutes. [5]
Remove contact lenses, if
present and easy to do.
Continue rinsing. P310:
Immediately call a POISON
CENTER or doctor/physician.

8A - Combustible corrosive
Storage Class Code ) [2]
hazardous materials

Flash Point 101 °C (213.8 °F) - closed cup [2]

) ) Bases, Alcohols, Amines,
Incompatible Materials o [31[6]
Metals, Oxidizing agents.

Reactivity and Applications

m-Methoxybenzyl chloride is a valuable reagent in organic synthesis, primarily due to the
reactivity of the benzylic chloride. It is involved in nucleophilic substitution reactions, making it a
useful building block for more complex molecules.[1]
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In the realm of drug development, it has been used in the synthesis of various compounds,
including diarylmethanes through palladium-catalyzed cross-coupling reactions and in the
alkylation of quinolinone derivatives.[2]

Experimental Protocols
Synthesis of 3-Methoxybenzyl Chloride from m-
Methoxybenzyl Alcohol

This protocol details a common laboratory-scale synthesis of m-methoxybenzyl chloride.

Materials:

m-Methoxybenzyl alcohol

Triethylamine

Dichloromethane (DCM)

Thionyl chloride

1N HCI aqueous solution

Anhydrous magnesium sulfate (MgSQOa)

Procedure:[7]

Dissolve m-methoxybenzyl alcohol (2.0 mmol) and triethylamine (2.4 mmol) in
dichloromethane (7 mL).

e Slowly add thionyl chloride (3.0 mmol) to the solution.

 Stir the reaction mixture at room temperature for 1 hour.

e Upon completion of the reaction, wash the mixture with a 1N HCI aqueous solution.

e Dry the organic phase with anhydrous magnesium sulfate.

» Remove the solvent under reduced pressure to yield 3-methoxybenzyl chloride.
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Visualizations

Diagram 1: Core Properties of m-Methoxybenzyl
Chloride
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Caption: Key properties and applications of m-methoxybenzyl chloride.

Diagram 2: Experimental Workflow for Synthesis
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Start: Dissolve Reactants
(m-Methoxybenzyl Alcohol, Triethylamine in DCM)

Add Thionyl Chloride

Stir at Room Temperature (1 hr)

Wash with 1N HCI

Dry with MgSO4
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m-Methoxybenzyl Chloride
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Caption: Workflow for the synthesis of m-methoxybenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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